4-Acetoxynisoldipine
4-Acetoxynisoldipine
Brand Name:
Vulcanchem
CAS No.:
106666-00-6
VCID:
VC20778473
InChI:
InChI=1S/C22H26N2O8/c1-12-17(20(26)30-6)19(15-9-7-8-10-16(15)24(28)29)18(13(2)23-12)21(27)31-11-22(4,5)32-14(3)25/h7-10,19,23H,11H2,1-6H3
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)OC(=O)C)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC
Molecular Formula:
C22H26N2O8
Molecular Weight:
446.4 g/mol
4-Acetoxynisoldipine
CAS No.: 106666-00-6
Cat. No.: VC20778473
Molecular Formula: C22H26N2O8
Molecular Weight: 446.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106666-00-6 |
|---|---|
| Molecular Formula | C22H26N2O8 |
| Molecular Weight | 446.4 g/mol |
| IUPAC Name | 5-O-(2-acetyloxy-2-methylpropyl) 3-O-methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C22H26N2O8/c1-12-17(20(26)30-6)19(15-9-7-8-10-16(15)24(28)29)18(13(2)23-12)21(27)31-11-22(4,5)32-14(3)25/h7-10,19,23H,11H2,1-6H3 |
| Standard InChI Key | IVTRFZZAHBRCGQ-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)OC(=O)C)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)OC(=O)C)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC |
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